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Abstract

N-nitroso-esmolol is a nitrosamine drug substance related impurity (NDSRI) of Esmolol, a
short-acting beta-1 adrenergic receptor antagonist.[1] As with other N-nitrosamines, N-nitroso-
esmolol is a compound of concern due to its potential genotoxic and carcinogenic properties.
This technical guide provides a comprehensive overview of the chemical structure, properties,
and analytical considerations for N-nitroso-esmolol. It includes a summary of its
physicochemical properties, a discussion of its formation and toxicological mechanisms, and
detailed experimental protocols for its analysis. This document is intended to serve as a
valuable resource for researchers, scientists, and drug development professionals involved in
the quality control and safety assessment of pharmaceutical products.

Chemical Structure and Properties

N-nitroso-esmolol is the N-nitrosated derivative of the secondary amine moiety present in the
Esmolol molecule.[1] Its chemical name is methyl 3-[4-[2-hydroxy-3-[nitroso(propan-2-
yl)amino]propoxy]phenyl]propanoate.[2][3][4]
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Chemical Structure

o |[UPAC Name: methyl 3-[4-[2-hydroxy-3-[nitroso(propan-2-
yl)amino]propoxy]phenyl]propanoate[2][5][6]

e Molecular Formula: C1eH24N20s[1][2][6][7]1[8][9][10][11]
e SMILES: CC(C)N(CC(COC1=CC=C(C=C1)CCC(=0)OC)O)N=0[4][6][7][10][12]

e INChl: INChI=1S/C16H24N205/c1-12(2)18(17-21)10-14(19)11-23-15-7-4-13(5-8-15)6-9-
16(20)22-3/h4-5,7-8,12,14,19H,6,9-11H2,1-3H3[5][6][7][10]

Physicochemical Properties

The following table summarizes the key physicochemical properties of N-nitroso-esmolol. It
should be noted that most of the available data are computed properties.

Property Value Source
Molecular Weight 324.37 g/mol [2161719110]11]
Exact Mass 324.16852187 Da [2][6]
XLogP3-AA (logP) 2.1 [2][6]

Hydrogen Bond Donor Count 1 [2][6]

CH:);i:[gen Bond Acceptor . C1l6]

Rotatable Bond Count 10 [2][6]
Stereochemistry Racemic [7][10]

Formation and Synthesis
Formation

N-nitrosamines, including N-nitroso-esmolol, are typically formed from the reaction of a
secondary or tertiary amine with a nitrosating agent.[7] In the context of pharmaceutical
manufacturing, the secondary amine functionality in the Esmolol molecule can react with
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residual nitrites (a common nitrosating agent) under acidic conditions to form N-nitroso-
esmolol.[1] Potential sources of nitrites can include raw materials, excipients, and water used
in the manufacturing process.[13][14][15]

Synthesis for Reference Standard

The synthesis of N-nitroso-esmolol for use as an analytical reference standard typically
involves the controlled reaction of Esmolol with a nitrosating agent. A general laboratory-scale
synthesis protocol is provided below.

Disclaimer: This is a general procedure and should be performed by qualified personnel in a
suitable laboratory setting with appropriate safety precautions.

Objective: To synthesize N-nitroso-esmolol from Esmolol.
Materials:

o Esmolol hydrochloride

e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

e Dichloromethane (CH2Cl2) or other suitable organic solvent
o Saturated sodium bicarbonate solution

e Anhydrous sodium sulfate

e Deionized water

Procedure:

» Dissolve a known quantity of Esmolol hydrochloride in deionized water and cool the solution
in an ice bath (0-5 °C).

e Slowly add a solution of sodium nitrite in deionized water to the cooled Esmolol solution
while maintaining the temperature between 0-5 °C.
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» Slowly add dilute hydrochloric acid dropwise to the reaction mixture to achieve an acidic pH
(typically pH 2-3), while vigorously stirring and maintaining the low temperature.

» Monitor the reaction progress using a suitable technique (e.g., TLC or HPLC).

e Once the reaction is complete, neutralize the mixture by carefully adding saturated sodium
bicarbonate solution until the pH is approximately 7-8.

o Extract the aqueous layer multiple times with dichloromethane.
o Combine the organic extracts and dry over anhydrous sodium sulfate.

« Filter the solution and remove the solvent under reduced pressure to yield the crude N-
hitroso-esmolol.

 Purify the crude product using column chromatography or another suitable purification
technique.

o Characterize the final product using techniques such as *H-NMR, 3C-NMR, Mass
Spectrometry, and IR spectroscopy to confirm its identity and purity.

Analytical Methodologies

The detection and quantification of N-nitroso-esmolol at trace levels, as required by regulatory
agencies, necessitates highly sensitive and selective analytical methods. Liquid
chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred
technique for this purpose.[16][17][18][19][20][21]

Representative LC-MS/MS Method

The following is a representative experimental protocol for the analysis of N-nitroso-esmolol in
a drug substance. This method is provided as a template and requires optimization and
validation for a specific matrix.

Objective: To develop and validate a sensitive LC-MS/MS method for the quantification of N-
nitroso-esmolol.

Instrumentation:
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» Ultra-Performance Liquid Chromatography (UPLC) system

o Tandem Quadrupole Mass Spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

Parameter

Condition

Column

C18 reversed-phase column (e.g., 100 mm x 2.1

mm, 1.8 um)

Mobile Phase A

0.1% Formic acid in water

Mobile Phase B

0.1% Formic acid in acetonitrile or methanol

Gradient 5-95% B over 10 minutes (example)
Flow Rate 0.3 - 0.5 mL/min
Column Temperature 30-40°C
Injection Volume 1-10pL
Mass Spectrometry Conditions:
Parameter Condition

lonization Mode

Positive Electrospray lonization (ESI+)

Acquisition Mode

Multiple Reaction Monitoring (MRM)

Precursor lon (Q1)

[M+H]* = 325.2 m/z

Product lons (Q3)

To be determined by direct infusion of a

standard.

Source Parameters

Optimized for maximum sensitivity (e.g.,
capillary voltage, source temperature, gas

flows).

Sample Preparation (for Drug Substance):
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o Accurately weigh approximately 100 mg of the drug substance into a suitable volumetric
flask.

e Dissolve and dilute to volume with an appropriate solvent (e.g., methanol or a mixture of
methanol and water).

» Further dilute the sample solution as needed to fit within the calibration curve range.

Filter the final solution through a 0.22 um syringe filter into an autosampler vial.
Method Validation Parameters:
The method should be validated according to ICH guidelines, including:

» Specificity

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Linearity and Range

Accuracy (Recovery)

Precision (Repeatability and Intermediate Precision)

Robustness

Toxicology and Signaling Pathways
Mechanism of Genotoxicity

The primary toxicological concern for N-nitrosamines is their potential to be mutagenic and
carcinogenic. The genotoxicity of N-nitrosamines is not direct; they require metabolic activation
to exert their effects.[5][22] This activation is primarily mediated by cytochrome P450 (CYP)
enzymes in the liver.[5][7][22]

The proposed mechanism involves the following steps:

e o-Hydroxylation: The N-nitrosamine undergoes enzymatic hydroxylation at the a-carbon (the
carbon atom adjacent to the nitrosated nitrogen).[1][5][7][8]

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://pubs.acs.org/doi/10.1021/acs.joc.0c02774
https://www.mdpi.com/1422-0067/23/9/4559
https://pubs.acs.org/doi/10.1021/acs.joc.0c02774
http://impactfactor.org/PDF/IJTPR/6/IJTPR,Vol6,Issue4,Article7.pdf
https://www.mdpi.com/1422-0067/23/9/4559
https://hesiglobal.org/wp-content/uploads/2024/10/Snodin-et-al-2024-mechanisms-of-nitrosamine-mutagenicity-and-their-relationship-to-rodent-carcinogenic-potency.pdf
https://pubs.acs.org/doi/10.1021/acs.joc.0c02774
http://impactfactor.org/PDF/IJTPR/6/IJTPR,Vol6,Issue4,Article7.pdf
https://pubmed.ncbi.nlm.nih.gov/38316048/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16333051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Formation of an Unstable Intermediate: This hydroxylation leads to the formation of an
unstable a-hydroxy-nitrosamine intermediate.

o Decomposition and Formation of a Diazonium lon: The intermediate spontaneously
decomposes, leading to the formation of a highly reactive diazonium ion.[1][5][8]

o DNA Alkylation: The electrophilic diazonium ion can then react with nucleophilic sites on DNA
bases, leading to the formation of DNA adducts.[5][7][22]

» Mutation and Carcinogenesis: If these DNA adducts are not repaired by cellular DNA repair
mechanisms, they can lead to mutations during DNA replication, which can initiate the
process of carcinogenesis.

For N-nitroso-esmolol, the isopropyl group and the other alkyl chain attached to the nitroso-
nitrogen are the sites for a-hydroxylation. Studies on other nitrosated beta-blockers, such as N-
nitroso-propranolol, have shown that they are genotoxic in various in vitro assays, supporting
this general mechanism for this class of compounds.[2][3][4][23]

Regulatory Acceptable Intake

Due to its potential genotoxicity, regulatory agencies have set strict limits on the acceptable
intake (Al) of N-nitroso-esmolol. The U.S. FDA has established an Al limit of 1500 ng/day for
N-nitroso-esmolol.[24][25]

Visualizations
Signaling Pathway: N-Nitrosamine Genotoxicity
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General Mechanism of N-Nitrosamine Genotoxicity
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Caption: General metabolic activation and genotoxicity pathway of N-nitrosamines.
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Experimental Workflow: Nitrosamine Impurity Analysis

Workflow for N-Nitrosamine Impurity Analysis
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Caption: A typical experimental workflow for the analysis of N-nitrosamine impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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